Cas no 1807006-93-4 (Methyl 2-bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate)
1807006-93-4 structure
Product Name:Methyl 2-bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate
CAS No:1807006-93-4
MF:C9H5BrF5NO2
MW:334.037519216537
CID:4808522
Update Time:2023-08-18
Methyl 2-bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties
Names and Identifiers
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- Methyl 2-bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate
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- Inchi: 1S/C9H5BrF5NO2/c1-18-8(17)3-2-4(9(13,14)15)6(10)16-5(3)7(11)12/h2,7H,1H3
- InChI Key: IWURHEDYHJBDDD-UHFFFAOYSA-N
- SMILES: BrC1=C(C(F)(F)F)C=C(C(=O)OC)C(C(F)F)=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 312
- XLogP3: 3.3
- Topological Polar Surface Area: 39.2
Methyl 2-bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029051637-250mg |
Methyl 2-bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate |
1807006-93-4 | 97% | 250mg |
$979.20 | 2022-03-31 | |
| Alichem | A029051637-500mg |
Methyl 2-bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate |
1807006-93-4 | 97% | 500mg |
$1,646.30 | 2022-03-31 | |
| Alichem | A029051637-1g |
Methyl 2-bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate |
1807006-93-4 | 97% | 1g |
$3,129.00 | 2022-03-31 |
Methyl 2-bromo-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylate Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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